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Compound of Interest

Compound Name:
5-Methyl-1h-indazole-3-carboxylic

acid

Cat. No.: B073275 Get Quote

For Immediate Reference: Treat 5-Methyl-1H-indazole-3-carboxylic acid as a hazardous

chemical waste. Do not dispose of it down the drain or in regular trash.[1][2][3] This substance

should be collected for disposal by a licensed hazardous waste management company.

Proper disposal of 5-Methyl-1H-indazole-3-carboxylic acid is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide provides detailed, step-

by-step procedures for researchers, scientists, and drug development professionals to manage

and dispose of this chemical waste safely and effectively.

I. Hazard Identification and Safety Precautions
Before handling, it is essential to be aware of the hazards associated with 5-Methyl-1H-
indazole-3-carboxylic acid. According to safety data sheets, this chemical is classified as a

hazardous substance.

Key Hazards:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 5-Methyl-
1H-indazole-3-carboxylic acid, including:

Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat or other protective clothing.

Use in a well-ventilated area or under a fume hood to avoid dust inhalation.[1]

II. Quantitative Data Summary
While specific quantitative limits for disposal are not broadly established, the following table

summarizes key identifiers for 5-Methyl-1H-indazole-3-carboxylic acid.

Identifier Value Source

CAS Number 1201-24-7 [1]

Molecular Formula C9H8N2O2 Thermo Fisher Scientific

Molecular Weight 176.17 g/mol Thermo Fisher Scientific

III. Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for the collection and disposal of 5-Methyl-1H-
indazole-3-carboxylic acid waste in a laboratory setting.

1. Waste Identification and Segregation:

Identify: Clearly identify all waste containing 5-Methyl-1H-indazole-3-carboxylic acid,

including pure substance, contaminated labware (e.g., weighing boats, spatulas), and

solutions.

Segregate: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste guidelines.[2][3] It should be collected as a
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solid chemical waste or, if in solution, as a non-halogenated organic solvent waste,

depending on the solvent used.

2. Containerization:

Primary Container: Use a dedicated, properly labeled, and sealable waste container.[3][4]

The container must be compatible with the chemical; a high-density polyethylene (HDPE)

container is a suitable choice.

Container Condition: Ensure the container is in good condition, free from leaks or cracks,

and has a secure, tight-fitting lid.[2] Keep the container closed except when adding waste.[1]

[2][4]

3. Labeling:

Hazardous Waste Label: Affix a hazardous waste label to the container immediately upon

starting waste collection.[3]

Complete Information: The label must include:

The full chemical name: "5-Methyl-1H-indazole-3-carboxylic acid".[3]

The concentration or percentage if in a mixture.

The words "Hazardous Waste".

The date accumulation started.

The name of the principal investigator and the laboratory location.[3]

4. Storage (Satellite Accumulation Area):

Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory where the waste is generated.[2][4]

Safe Storage: The SAA should be away from general traffic, sinks, and floor drains.[2][5]

Store the container in secondary containment (e.g., a chemical-resistant tray) to catch any

potential leaks.
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5. Request for Disposal:

Regular Pick-up: Follow your institution's procedures for requesting a hazardous waste pick-

up from the Environmental Health and Safety (EHS) office.[3][4][5]

Do Not Accumulate: Do not accumulate large quantities of waste. Request a pick-up when

the container is about three-quarters full or as per your institution's guidelines.[5]

IV. Recommended Disposal Method
The standard and recommended method for the final disposal of 5-Methyl-1H-indazole-3-
carboxylic acid is incineration by a licensed hazardous waste disposal facility.[6][7]

Experimental Protocol for Incineration Preparation (General Guidance): While the specific

operational parameters of the incinerator are determined by the disposal facility, the

laboratory's preparation involves the steps outlined above. For facilities that may accept lab-

packed materials for incineration, the following general steps may be taken in consultation with

your EHS office:

Material Packaging: The solid 5-Methyl-1H-indazole-3-carboxylic acid waste is typically

packed in its designated container.

Solvent Dilution (if applicable): In some cases, the waste may be dissolved in a combustible

solvent (e.g., a mixture of xylene and butanol) to facilitate incineration. This should only be

done following the specific instructions of your EHS office and the disposal facility.

Final Manifesting: The waste is then transferred to the licensed disposal facility, which will

manage the high-temperature incineration process, typically involving a primary combustion

chamber and a secondary afterburner to ensure complete destruction of the chemical.[8][9]

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Methyl-1H-indazole-3-carboxylic acid.
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Disposal Workflow for 5-Methyl-1H-indazole-3-carboxylic Acid

Laboratory Preparation

Professional Disposal

Waste Generation
(5-Methyl-1H-indazole-3-carboxylic acid)

Identify and Segregate Waste

Select and Prepare
Compatible Container

Label with Hazardous
Waste Tag

Store in Satellite
Accumulation Area

Request EHS
Waste Pickup

EHS Collects Waste

Handover

Transport to Licensed
Waste Facility

High-Temperature
Incineration

Ash to Landfill

Click to download full resolution via product page

Caption: Disposal workflow for 5-Methyl-1H-indazole-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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